Cas no 84754-31-4 (2-Methyl-4-pyrrolidin-1-ylbenzaldehyde)

2-Methyl-4-pyrrolidin-1-ylbenzaldehyde Properties

Names and Identifiers

• 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde
• 2-methyl-4-(1-pyrrolidinyl)benzaldehyde
• 2-methyl-4-pyrrolidin-1-ylbenzaldehyde
• 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde
• 2-methyl-4-pyrrolidinylbenzaldehyde
• CS-0117353
• DTXSID00359323
• SCHEMBL10979743
• MFCD04084439
• BB 0217742
• 2-Methyl-4-(1-pyrrolidinyl)benzaldehyde, AldrichCPR
• 84754-31-4
• FT-0766643
• BP-11028
• AKOS000113681
• LS-08660
• 2-methyl-4-(pyrrolidin-1-yl)benzaldehyde
• DB-027987
• benzaldehyde, 2-methyl-4-(1-pyrrolidinyl)-
• STL284524
• ALBB-025638
• +Expand

• MDL： MFCD04084439
• InChIKey： YXOJINLHPFVAAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO/c1-10-8-12(5-4-11(10)9-14)13-6-2-3-7-13/h4-5,8-9H,2-3,6-7H2,1H3
• SMILES： CC1=CC(=CC=C1C=O)N2CCCC2

Computed Properties

• Exact Mass: 189.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.115364102g/mol
• Heavy Atom Count: 14
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 2.47270
• PSA: 20.31000
• Refractive Index: 1.59
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 142.4°C
• Density: 1.1

2-Methyl-4-pyrrolidin-1-ylbenzaldehyde Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Risk Phrases： 36
• HazardClass：IRRITANT

2-Methyl-4-pyrrolidin-1-ylbenzaldehyde Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%